Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate
Description
Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate, commonly known as 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylic acid ethyl ester, is an organic compound belonging to the quinoxaline family. It is a colorless solid that is soluble in organic solvents. 3-Chloro-6-(trifluoromethyl)quinoxaline-2-carboxylic acid ethyl ester has a wide range of applications in organic synthesis and is used as a building block for the preparation of a variety of compounds.
Scientific Research Applications
Drug Molecule Research
Imidazo[1,2-b]pyridazine derivatives, which are structurally similar to Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate, have been widely studied in drug molecules due to their good biological activity . These compounds show diverse biological activities and pharmacological properties, such as antifungal, anti-diabetes, antiparasitic, anti-inflammatory, and anti-proliferative activity .
Kinase Inhibitor Research
The successful kinase inhibitor bonatinib has aroused strong interest in exploring new derivatives of imidazo[1,2-b]pyridazine . This suggests that Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate could potentially be used in the development of new kinase inhibitors.
Acetylcholinesterase Inhibitor Research
Imidazo[1,2-b]pyridazine derivatives can also be used as novel ligands with high affinity for gamma-hydroxybutyric acid (GHB) binding sites . This indicates that Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate could potentially be used in the development of new acetylcholinesterase inhibitors.
Agrochemical Research
Trifluoromethylpyridines, which are structurally similar to Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate, are key structural motifs in active agrochemical ingredients . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names .
Pharmaceutical and Veterinary Research
Several trifluoromethylpyridine derivatives are used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval .
Cancer Research
In vitro cytotoxicity in MCF-7 (breast adenocarcinoma), NCI-H460 (lung cancer cell line) and SF-268 (CNS cancer cell line) were examined . This suggests that Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate could potentially be used in cancer research.
Pesticide Research
Many recent advances in the agrochemical field have been made possible by the development of organic compounds containing fluorine . More than 50% of the pesticides launched in the last two decades have been fluorinated . This suggests that Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate could potentially be used in the development of new pesticides.
Chemical Industry Research
The synthesis and characterization results of ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate show that the compound has extensive research value and application potential in the pharmaceutical and chemical industries . This suggests that Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate could potentially be used in the chemical industry.
properties
IUPAC Name |
ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClF3N2O2/c1-2-20-11(19)9-10(13)18-8-5-6(12(14,15)16)3-4-7(8)17-9/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKAZXROSEIOTBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=C(C=C(C=C2)C(F)(F)F)N=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClF3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101188363 |
Source
|
| Record name | Ethyl 3-chloro-6-(trifluoromethyl)-2-quinoxalinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101188363 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
194423-80-8 |
Source
|
| Record name | Ethyl 3-chloro-6-(trifluoromethyl)-2-quinoxalinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=194423-80-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-chloro-6-(trifluoromethyl)-2-quinoxalinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101188363 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![3-[(Triethylsilyl)(trimethylsilyl)methyl]pyridine](/img/structure/B575241.png)
